N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide

• Molecular Formula: C22H16N4O2
• Molecular Weight: 368.4 g/mol
• IUPAC Name: N-(6-methyl-2-phenylbenzotriazol-5-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H16N4O2/c1-14-11-18-19(25-26(24-18)16-8-3-2-4-9-16)13-17(14)23-22(27)21-12-15-7-5-6-10-20(15)28-21/h2-13H,1H3,(H,23,27)
• InChI Key: ACQDVKQQOCZMHR-UHFFFAOYSA-N
• SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC4=CC=CC=C4O3)C5=CC=CC=C5

Description

N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide, also known as MBBC, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. MBBC is a benzotriazole-based compound that has been synthesized using several methods.

Mechanism of Action

The mechanism of action of N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide is not fully understood, but it is believed to act as a UV absorber and antioxidant. N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide absorbs UV radiation and protects the skin from damage caused by UV radiation. N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide also acts as an antioxidant by scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects:
N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide has been shown to have no acute toxicity in rats and has minimal skin irritation potential. In vitro studies have shown that N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide has no genotoxic or mutagenic effects. N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide has also been shown to have no effect on the growth of human skin cells.

Advantages and Limitations for Lab Experiments

N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide has several advantages for lab experiments, including its ease of synthesis and its excellent photoprotective and photostabilizing properties. However, N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide, including the development of more efficient synthesis methods, the investigation of its potential applications in other fields, such as medicine and agriculture, and the study of its potential toxicological effects. Additionally, the development of new derivatives of N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide with improved properties is an area of interest for future research.

Synthesis Methods

N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide has been synthesized using various methods, including the reaction of 2-aminobenzophenone with 6-methyl-2-phenylbenzotriazole-5-carboxylic acid, followed by the reaction with acetic anhydride. Another method involves the reaction of 2-amino-5-methylbenzophenone with 6-methyl-2-phenylbenzotriazole-5-carboxylic acid, followed by the reaction with acetic anhydride. The yield of N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide using these methods ranges from 40-60%.

Scientific Research Applications

N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide has been extensively studied for its potential applications in various fields, including photoprotection, photostabilization, and fluorescence sensing. N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide has been shown to have excellent photoprotective and photostabilizing properties, making it a potentially useful ingredient in sunscreens and other cosmetic products. N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)-1-benzofuran-2-carboxamide has also been used as a fluorescence probe for the detection of various analytes, including metal ions, amino acids, and proteins.